Cas no 1261928-93-1 (3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261928-93-1
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321387
• CID: 2764120
• PubChem ID: 53227260
• Update Time: 2025-06-15

3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261928-93-1
• 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%
• 3-(3,4-DIMETHOXYPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID80690847
• 3',4',5-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321387
• 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18321387
• Inchi： 1S/C16H16O5/c1-19-13-7-11(6-12(8-13)16(17)18)10-4-5-14(20-2)15(9-10)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： DSCNKTPMUGYXKH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Additional information on 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid

Research Briefing on 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid (CAS: 1261928-93-1)

3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid (CAS: 1261928-93-1) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological properties. Its structural features, including the dimethoxy and methoxy substituents, contribute to its unique chemical reactivity and biological interactions. Researchers have explored its utility in the development of anti-inflammatory and anticancer agents, leveraging its ability to modulate specific enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid was identified as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study demonstrated that the compound exhibits selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with fewer gastrointestinal side effects.

Another area of interest is the compound's application in oncology. Preliminary in vitro studies have shown that derivatives of 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings were corroborated by a 2022 study in Bioorganic & Medicinal Chemistry Letters, which reported significant cytotoxic activity against MCF-7 and PC-3 cell lines at micromolar concentrations.

The synthesis of 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route using palladium-catalyzed cross-coupling reactions, which improved yield and purity compared to traditional methods. This advancement is expected to facilitate further research and potential commercialization of the compound.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to assess its suitability for clinical use. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-(3,4-Dimethoxyphenyl)-5-methoxybenzoic acid (CAS: 1261928-93-1) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in inflammation and oncology, coupled with recent advancements in synthesis, position it as a compound of high interest for future research and development efforts in the chemical and biomedical fields.